Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, ethyl ester
Overview
Description
Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, ethyl ester, also known as 4-Bromo-2-methoxy-3-oxo-N-ethylbutanamide, is an organic compound that belongs to the class of compounds known as N-alkylated amides. This compound can be found in a variety of foods, such as mushrooms, lettuce, and olives. It is also found in some pharmaceuticals, such as the anti-inflammatory drug naproxen. The structure of 4-Bromo-2-methoxy-3-oxo-N-ethylbutanamide is composed of an ethyl group attached to a nitrogen atom and an oxygen atom, and a bromine atom attached to a carbon atom. This compound is known to have a variety of biological activities, including anti-inflammatory, antimicrobial, and antioxidant effects.
Scientific Research Applications
Catalysis and Synthesis
The compound is utilized in various catalytic processes, particularly in the synthesis of complex molecules. Its properties can facilitate the formation of carbon-heteroatom bonds, which are crucial in constructing pharmaceuticals and agrochemicals .
Pharmaceutical Intermediates
As an intermediate, ethyl 4-bromo-2-methoxyimino-3-oxobutanoate plays a role in the synthesis of various drugs. It can be used to introduce bromine atoms into molecules, which is a common modification to alter the biological activity of a compound .
Material Science
In material science, this compound can be used to modify surface properties of materials or to synthesize polymers with specific characteristics. Its reactivity with different substrates allows for the creation of materials with desired physical and chemical properties .
Agricultural Chemistry
In the field of agricultural chemistry, it serves as a precursor for the synthesis of herbicides, pesticides, and fungicides. The bromine and methoxyimino groups are particularly useful for creating compounds that target specific pests or weeds .
Analytical Chemistry
This compound can be used as a standard or reagent in analytical chemistry to identify or quantify other substances. Its distinct chemical structure makes it suitable for use in spectroscopy and chromatography .
Environmental Studies
Researchers use ethyl 4-bromo-2-methoxyimino-3-oxobutanoate to study its environmental fate and behavior. Understanding its breakdown products and interaction with environmental factors is key to assessing its impact on ecosystems .
properties
IUPAC Name |
ethyl 4-bromo-2-methoxyimino-3-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10BrNO4/c1-3-13-7(11)6(9-12-2)5(10)4-8/h3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LULLGGWIEBUSRX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=NOC)C(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BrNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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